Cas no 66607-95-2 (5-Methoxybenzo[d]isoxazol-3(2H)-one)

• Product Name: 5-Methoxybenzo[d]isoxazol-3(2H)-one
• CAS No: 66607-95-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD13180535
• CID: 964264
• PubChem ID: 11457875
• Update Time: 2025-05-20

5-Methoxybenzo[d]isoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one,5-methoxy-(9CI)
• 3-hydroxy-5-methoxy-1,2-benzisoxazole
• 5-Methoxybenzo[d]isoxazol-3(2H)-one
• ZWYKCZNUTOPIQU-UHFFFAOYSA-N
• 5-methoxy-benzo[d]isoxazol-3-one
• 66607-95-2
• SY280790
• DB-348276
• EN300-318805
• 5-methoxy-1,2-benzoxazol-3-one
• 5-METHOXY-2,3-DIHYDRO-1,2-BENZOXAZOL-3-ONE
• 5-Methoxybenzo[d]isoxazol-3-ol
• SCHEMBL482578
• CS-0303290
• 5-methoxy-1,2-benzoxazol-3-ol
• MFCD13180535
• D78696
• 5-Methoxybenzisoxazol-3(2H)-one

• MDL： MFCD13180535
• Inchi： 1S/C8H7NO3/c1-11-5-2-3-7-6(4-5)8(10)9-12-7/h2-4H,1H3,(H,9,10)
• InChI Key： ZWYKCZNUTOPIQU-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N1)=O)OC

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones

Additional information on 5-Methoxybenzo[d]isoxazol-3(2H)-one

5-Methoxybenzo[d]isoxazol-3(2H)-one: A Comprehensive Overview

The compound with CAS No. 66607-95-2, commonly referred to as 5-Methoxybenzo[d]isoxazol-3(2H)-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazoles, which are heterocyclic aromatic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The 5-methoxy substituent adds unique electronic and steric properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

Recent studies have highlighted the biological activity of 5-Methoxybenzo[d]isoxazol-3(2H)-one, particularly its role as a modulator of cellular signaling pathways. Research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* has demonstrated that this compound exhibits antiproliferative effects against various cancer cell lines. These findings suggest that 5-Methoxybenzo[d]isoxazol-3(2H)-one could serve as a lead compound for the development of novel anticancer therapies.

In addition to its pharmacological significance, 5-Methoxybenzo[d]isoxazol-3(2H)-one has been explored for its potential in bioimaging applications. Scientists have reported that this compound can act as a fluorescent probe for detecting specific biomolecules in living cells. Its ability to emit fluorescence under certain conditions makes it a promising tool for real-time monitoring of cellular processes, which is critical for advancing our understanding of disease mechanisms.

The synthesis of 5-Methoxybenzo[d]isoxazol-3(2H)-one involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Researchers have optimized various synthetic routes, including the use of microwave-assisted synthesis and catalytic methods, to enhance the yield and purity of the compound. These advancements have not only simplified the production process but also made it more accessible for large-scale studies.

From an environmental perspective, there is growing interest in understanding the ecotoxicological impact of 5-Methoxybenzo[d]isoxazol-3(2H)-one. Preliminary studies indicate that this compound exhibits low toxicity towards non-target organisms, which is a positive attribute for its potential use in agricultural or industrial applications. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, 5-Methoxybenzo[d]isoxazol-3(2H)-one (CAS No. 66607-95-2) is a versatile compound with promising applications in medicine, biotechnology, and materials science. Its unique chemical properties and biological activity make it a valuable addition to the arsenal of tools available to researchers. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.